![molecular formula C6H12ClNO2S B2944517 cis-Hexahydro-2H-thieno[2,3-C]pyrrole 1,1-dioxide hcl CAS No. 1320326-61-1](/img/structure/B2944517.png)
cis-Hexahydro-2H-thieno[2,3-C]pyrrole 1,1-dioxide hcl
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Overview
Description
“Cis-Hexahydro-2H-thieno[2,3-C]pyrrole 1,1-dioxide hcl” is a chemical compound with the CAS Number: 1320326-61-1 . It has a molecular weight of 197.69 .
Molecular Structure Analysis
The IUPAC name for this compound is (3aR,6aR)-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide hydrochloride . The InChI code is 1S/C6H11NO2S.ClH/c8-10(9)2-1-5-3-7-4-6(5)10;/h5-7H,1-4H2;1H/t5-,6+;/m1./s1 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature .Scientific Research Applications
Polar Scaffold for Compound Libraries
The compound cis-Hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide has been proposed as a low molecular weight polar scaffold useful for constructing compound libraries in the search for new drugs. Practical syntheses of derivatives have been developed, demonstrating the scaffold's potential for generating libraries of 3D-shaped molecules, which is critical in drug discovery (Yarmolchuk et al., 2011).
Chemical Properties and Reactions
Research on the rearrangement of cis- and trans-1-methyl-2-(2-thienyl)pyrrolidinium 1-methylides in a non-basic medium showed that these compounds could undergo isomerization to a mixture of hexahydrothieno[3,2-c]azocine derivatives, highlighting the chemical flexibility and reactivity of related structures (Kawanishi et al., 1997).
Anion Binding Modes
Anion binding modes in meso-substituted hexapyrrolic calix[4]pyrrole isomers were explored, showing that cis-configurational isomers bind anions through a mix of hydrogen bonding and anion-π interactions, leading to strong binding. This suggests potential applications in sensor technology and molecular recognition (Chang et al., 2014).
Electrocatalytic Applications
The electrochromic behavior of poly(2-(2-thienyl)-1H-pyrrole) thin films, exhibiting a color change from orange to black, suggests applications in flexible electrochromic devices. The study reveals the compound's promising material properties for displays and variable optical attenuators (Pozo-Gonzalo et al., 2007).
Synthesis and Characterization
Conducting composite films of cis-1,4-polybutadiene with polypyrrole were prepared, indicating the potential of cis-Hexahydro-2H-thieno[2,3-C]pyrrole 1,1-dioxide derivatives in creating conducting materials with applications ranging from electronics to smart materials (Yildirim & Küçükyavuz, 1998).
Safety and Hazards
properties
IUPAC Name |
(3aR,6aR)-3,3a,4,5,6,6a-hexahydro-2H-thieno[2,3-c]pyrrole 1,1-dioxide;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NO2S.ClH/c8-10(9)2-1-5-3-7-4-6(5)10;/h5-7H,1-4H2;1H/t5-,6+;/m1./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HBCCGYYXTOICAJ-IBTYICNHSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)C2C1CNC2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CS(=O)(=O)[C@@H]2[C@H]1CNC2.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12ClNO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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